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Compound of Interest

Compound Name: 2-Methyl-L-isoleucine

CAS No.: 188359-23-1

Cat. No.: B071223

Get Quote

Executive Safety Summary
2-Methyl-L-isoleucine (M-Ile) is a non-standard amino acid often utilized in peptide synthesis

to induce conformational constraints. While generally classified as non-hazardous under GHS

standards, its disposal requires adherence to "Cradle-to-Grave" chemical hygiene principles to

prevent environmental loading and ensure regulatory compliance.

Immediate Action Status:

RCRA Status: Not P-listed or U-listed (Non-regulated).

GHS Classification: Not a hazardous substance or mixture.[1]

Primary Disposal Route: High-temperature incineration (via licensed waste contractor).

Physicochemical Properties Relevant to Disposal
Understanding the physical state is crucial for selecting the correct waste stream.
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Property Data Relevance to Disposal

CAS Number
49761-17-3 (or stereoisomer

variants)
Identifier for waste manifests.

Physical State Solid (Powder)

Requires particulate

containment; potential dust

explosion hazard if

aerosolized.

Solubility Soluble in Water, Methanol
Do NOT flush down drains

despite water solubility.

Combustibility Carbon/Nitrogen-based
Suitable for incineration with

afterburner.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Applicability: Expired reagents, excess powder, or spilled solids.

The "Why": Although non-hazardous, discharging bulk organic amines into municipal water

systems increases biological oxygen demand (BOD) and nitrogen load. Professional labs do

not use sink disposal for research chemicals.

Containment: Transfer the solid material into a compatible container (High-Density

Polyethylene [HDPE] or Amber Glass).

Labeling: Affix a hazardous waste tag. Even if non-regulated, label clearly:

Content: "2-Methyl-L-isoleucine (Solid)"

Hazard Checkbox: Mark "Non-Regulated" or "Organic Solid" depending on your facility's

specific tags.

Segregation: Do not mix with strong oxidizers (e.g., permanganates) in the waste stream, as

amino acids can react exothermically.
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Final Disposal: Hand over to your institution's EHS (Environmental Health & Safety) team for

incineration.

Protocol B: Liquid Waste (Reaction Mixtures)
Applicability: Mother liquors, HPLC fractions, or dissolved reagents.

Critical Causality: In this scenario, the solvent dictates the hazard class, not the amino acid.

Solvent Identification:

Aqueous (Water/Buffer):[2] Collect in "Non-Halogenated Organic" waste carboys.

Organic (DMF, DCM, Acetonitrile): The waste must be segregated based on the solvent's

properties (Halogenated vs. Non-Halogenated).

pH Check: If the solution is acidic (e.g., from TFA cleavage), ensure the waste container is

compatible (Glass or chemically resistant plastic). Do not mix with cyanide or sulfide waste

streams to prevent gas generation.

Labeling: List all components.

Correct: "Acetonitrile (90%), Water (9%), 2-Methyl-L-isoleucine (1%)"

Incorrect: "Waste Solvent"[3]

Protocol C: Empty Containers & Contaminated Debris
Applicability: Empty reagent bottles, weighing boats, gloves.

Triple Rinse Rule:

Rinse the empty bottle three times with a small volume of a solvent capable of dissolving

the residue (water or methanol).

Crucial Step: Pour the rinsate (the liquid used to rinse) into the Liquid Waste container

(Protocol B), not down the sink.

Defacing: Completely deface or remove the original label. Mark "EMPTY."[4]
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Disposal:

Glass:[5] Place in the "Glass/Sharps" recycling or disposal bin.

Plastic:[6] Place in standard trash (unless your facility treats all chemical containers as

hazardous debris).

Decision Logic & Workflow
The following diagram illustrates the decision-making process for disposing of 2-Methyl-L-
isoleucine, ensuring no steps are missed regarding solvent contamination.
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Waste Generation:
2-Methyl-L-isoleucine

Determine Physical State

Solid (Powder)

Liquid (Solution)

Is it Pure?

Identify Solvent

No (Wet Solid)

Containerize in HDPE/Glass
Label: 'Non-Regulated Organic Solid'

Yes

Contains Halogens?
(DCM, Chloroform)

Triple Rinse Container
Collect Rinsate as Liquid Waste

Empty Bottle

Dispose as:
HALOGENATED SOLVENT WASTE

Yes

Dispose as:
NON-HALOGENATED SOLVENT WASTE

No (e.g., Water, MeOH, DMF)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 2-Methyl-L-isoleucine waste streams based on

physical state and solvent co-contaminants.
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Regulatory Compliance & Emergency Response
Regulatory Grounding (US EPA/RCRA)
While 2-Methyl-L-isoleucine is not listed on the EPA's P-list (acutely hazardous) or U-list

(toxic) [1], it falls under the "General Duty Clause."

Self-Validation: Always assume a chemical is hazardous until proven otherwise.

Documentation: Maintain the Safety Data Sheet (SDS) in your local repository.

Spill Management (Small Scale < 50g)
PPE: Wear nitrile gloves, lab coat, and safety goggles.

Action:

Dry Spill: Gently sweep up using a brush and dustpan to avoid creating airborne dust.

Place in a waste jar.

Wet Spill: Absorb with vermiculite or standard spill pads.

Decontamination: Wipe the surface with water and detergent. Dispose of the wipes as solid

chemical waste.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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